Cas no 1069115-12-3 (Methyl 2-(2-bromo-5-fluorophenyl)acetate)
1069115-12-3 structure
Product Name:Methyl 2-(2-bromo-5-fluorophenyl)acetate
CAS No:1069115-12-3
MF:C9H8BrFO2
MW:247.061025619507
CID:4559978
Update Time:2023-08-09
Methyl 2-(2-bromo-5-fluorophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-bromo-5-fluorophenyl)acetate
- (2-bromo-5-fluorophenyl)acetic acid methyl ester
- Methyl 2-(2-bromo-5-fluorophenyl)acetate
-
- Inchi： 1S/C9H8BrFO2/c1-13-9(12)5-6-4-7(11)2-3-8(6)10/h2-4H,5H2,1H3
- InChI Key： VLNQKVAXLYLSKB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3
Methyl 2-(2-bromo-5-fluorophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328596-25g |
methyl 2-(2-bromo-5-fluorophenyl)acetate |
1069115-12-3 | 95%+ | 25g |
$1794 | 2021-08-18 | |
| Chemenu | CM328596-25g |
methyl 2-(2-bromo-5-fluorophenyl)acetate |
1069115-12-3 | 95%+ | 25g |
$1794 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283469-1g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | 97% | 1g |
￥2954.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1283469-5g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | 97% | 5g |
￥10486.00 | 2024-08-09 | |
| Key Organics Ltd | BS-30025-1g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | >95% | 1g |
£426.00 | 2025-02-08 | |
| A2B Chem LLC | AI07068-1g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | 95% | 1g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AI07068-5g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | 95% | 5g |
$749.00 | 2024-04-20 | |
| 1PlusChem | 1P00HBCS-1g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | 95% | 1g |
$283.00 | 2025-02-28 | |
| 1PlusChem | 1P00HBCS-5g |
(2-Bromo-5-fluorophenyl)acetic acid methyl ester |
1069115-12-3 | 95% | 5g |
$795.00 | 2025-02-28 |
Methyl 2-(2-bromo-5-fluorophenyl)acetate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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